Cas no 111291-96-4 (tert-Butyl 4-((trimethylsilyl)ethynyl)benzoate)

• Product Name: tert-Butyl 4-((trimethylsilyl)ethynyl)benzoate
• CAS No: 111291-96-4
• MF: C₁₆H₂₂O₂Si
• MW: 274.43018579483
• MDL: MFCD18206171
• CID: 1036093
• PubChem ID: 13965007
• Update Time: 2025-05-26

tert-Butyl 4-((trimethylsilyl)ethynyl)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((trimethylsilyl)ethynyl)benzoate
• tert-butyl 4-(2-(trimethylsilyl)ethynyl)benzoate
• ACMC-20me7t
• AGN-PC-00OIIX
• AK114326
• Benzoic acid, 4-[(trimethylsilyl)ethynyl]-, 1,1-dimethylethyl ester
• CTK0D4048
• KB-260514
• SureCN9805558
• tert-butyl 4-< (trimethylsilyl)ethynyl> benzoate
• 4-(trimethylsilylethinyl)-benzoic acid tert.-butyl ester
• AB10916
• tert-Butyl 4-((trimethylsilyl)ethynyl) benzoate
• DTXSID80553403
• SCHEMBL9805558
• KAYVQNMVOJPPLD-UHFFFAOYSA-N
• tert-Butyl 4-[(trimethylsilyl)ethynyl]benzoate
• AKOS016009836
• CS-0088508
• tert-Butyl4-((trimethylsilyl)ethynyl)benzoate
• AS-44510
• MFCD18206171
• 111291-96-4
• tert-butyl 4-(2-trimethylsilylethynyl)benzoate

• MDL： MFCD18206171
• Inchi： 1S/C16H22O2Si/c1-16(2,3)18-15(17)14-9-7-13(8-10-14)11-12-19(4,5)6/h7-10H,1-6H3
• InChI Key： KAYVQNMVOJPPLD-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(=CC=1)C(=O)OC(C)(C)C)(C)(C)C

Computed Properties

• Exact Mass: 274.138906475g/mol
• Monoisotopic Mass: 274.138906475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on tert-Butyl 4-((trimethylsilyl)ethynyl)benzoate

Comprehensive Overview of tert-Butyl 4-((trimethylsilyl)ethynyl)benzoate (CAS No. 111291-96-4)

tert-Butyl 4-((trimethylsilyl)ethynyl)benzoate (CAS No. 111291-96-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, material science, and advanced chemical synthesis. Its unique molecular structure, featuring a trimethylsilyl-protected alkyne and a tert-butyl ester group, makes it a versatile building block for researchers focusing on click chemistry, cross-coupling reactions, and polymer modifications. The compound’s stability and reactivity under mild conditions have garnered significant attention in both academic and industrial settings.

In recent years, the demand for tert-Butyl 4-((trimethylsilyl)ethynyl)benzoate has surged due to its applications in drug discovery and bioconjugation. Researchers frequently search for "silyl-protected alkynes in medicinal chemistry" or "tert-butyl ester derivatives for peptide synthesis," reflecting its relevance in cutting-edge projects. The compound’s compatibility with Sonogashira coupling and Huisgen cycloaddition reactions further enhances its utility, aligning with trends in green chemistry and sustainable synthesis.

From a structural perspective, the trimethylsilyl (TMS) group in CAS No. 111291-96-4 acts as a protective moiety, enabling selective deprotection for subsequent functionalization. This feature is critical for designing molecular probes or fluorescent tags, addressing growing interest in "bioimaging reagents" and "small-molecule sensors." Additionally, the tert-butyl ester segment offers hydrolytic stability, making the compound suitable for long-term storage and stepwise synthesis workflows.

The synthesis of tert-Butyl 4-((trimethylsilyl)ethynyl)benzoate typically involves Pd-catalyzed cross-coupling between 4-iodobenzoate and trimethylsilylacetylene, followed by purification via column chromatography. This process is frequently optimized for high yield and low byproduct formation, topics often queried in scientific forums. Its characterization data, including NMR spectra and HPLC purity, are well-documented, supporting reproducibility in lab-scale and industrial production.

Emerging applications of CAS No. 111291-96-4 extend to organic electronics, where its conjugated system contributes to charge transport in semiconducting materials. Searches like "alkyne-based OLED materials" highlight this niche. Furthermore, its role in metal-organic frameworks (MOFs) design underscores its interdisciplinary value, catering to queries on "porous materials for gas storage."

Quality control of tert-Butyl 4-((trimethylsilyl)ethynyl)benzoate emphasizes analytical validation via GC-MS and FTIR, ensuring compliance with ISO standards. Suppliers often address FAQs such as "storage conditions for silyl alkynes" (recommended: inert atmosphere, -20°C) or "scaling up TMS-alkyne reactions," reflecting practical user concerns. The compound’s MSDS and handling guidelines are tailored to promote laboratory safety without compromising performance.

In summary, tert-Butyl 4-((trimethylsilyl)ethynyl)benzoate (CAS No. 111291-96-4) bridges synthetic chemistry and applied research, answering modern challenges in molecular design and functional materials. Its keyword-rich profile—from "protecting group strategies" to "high-value fine chemicals"—positions it as a staple in innovation-driven sectors, with SEO-optimized content amplifying its visibility across scientific databases.